BENGHE Methodological & Application

Check Availability & Pricing

Application Notes & Protocols: Sterile Handling
and Preparation of Antifungal Agent 107
(Burkholdine 1119)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antifungal agent 107

Cat. No.: B15559843

Disclaimer: "Antifungal agent 107" is likely a reference to the research compound Burkholdine
1119 (Bk-1119), a potent antifungal lipopeptide isolated from Burkholderia ambifaria.[1][2]
Publicly available data on the specific physicochemical properties, stability, and established
handling protocols for this compound is limited. Therefore, the following application notes and
protocols are based on general best practices for the sterile handling of novel lipopeptide or
polyketide antifungal agents and should be adapted as required upon empirical validation.

l. Introduction

Burkholdine 1119 (Bk-1119) is a cyclic lipopeptide with significant antifungal potency.[1] Its
presumed mechanism of action involves the inhibition of fungal B-glucan synthase, an enzyme
essential for cell wall synthesis that is absent in humans, making it a promising candidate for
drug development.[3] Proper sterile handling and preparation of this agent are critical for
maintaining its biological activity, ensuring experimental reproducibility, and preventing
microbial contamination. These notes provide a comprehensive guide for researchers,
scientists, and drug development professionals.

Il. Compound Properties and Storage

While detailed empirical data for Burkholdine 1119 is scarce, the following table summarizes
known information and provides typical values for a novel lipopeptide antifungal agent. It was
originally isolated as a pale yellow solid.[4]
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Description / Placeholder Storage
Property

Value Recommendations
Compound Name Burkholdine 1119 (Bk-1119)
Lyophilized Powder: Store at
] -20°C to -80°C, protected from
Molecular Weight ~1199 Da ) )
light and moisture
(desiccated).
Appearance Pale yellow solid
Empirical validation required. ¢ Stock Solutions (in DMSO):
Solubilt DMSO: 210 mg/mL « Ethanol: Store in single-use aliquots at
olubili
Y Sparingly soluble « Water: -80°C. Avoid repeated freeze-
Insoluble thaw cycles.
Empirical validation required. ¢
Lyophilized powder stable for
Stability >12 months at -20°C. « Stock

solutions in DMSO are stable
for up to 3-6 months at -80°C.

lll. Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Powder to a
Sterile Stock Solution

Objective: To prepare a high-concentration, sterile stock solution of Antifungal Agent 107 for
downstream applications. Due to the lipophilic nature of lipopeptides, anhydrous dimethyl
sulfoxide (DMSO) is the recommended solvent.

Materials:
o Antifungal Agent 107 (lyophilized powder)
e Anhydrous, sterile-filtered DMSO (cell culture grade)

o Sterile, DNase/RNase-free polypropylene microcentrifuge tubes
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o Calibrated micropipettes and sterile, low-retention filtered pipette tips
» Biological Safety Cabinet (BSC) or laminar flow hood

» Vortex mixer

Procedure:

» Preparation: Before opening, bring the vial of lyophilized powder and the DMSO to room
temperature to prevent moisture condensation.

e Aseptic Environment: Perform all steps within a certified BSC. Decontaminate the work
surface and all items entering the cabinet with 70% ethanol.

o Calculation: Determine the volume of DMSO required to achieve the desired stock
concentration (e.g., 10 mM or 10 mg/mL).

e Reconstitution:
o Briefly centrifuge the vial of Antifungal Agent 107 to collect all powder at the bottom.
o Aseptically add the calculated volume of sterile DMSO to the vial.

o Cap the vial securely and vortex for 2-3 minutes or until the solid is completely dissolved.
Visually inspect against a light source to ensure no particulates remain.

» Aliquoting & Storage:

Immediately dispense the stock solution into single-use aliquots (e.g., 10-20 uL) in sterile

[e]

polypropylene tubes.

[e]

Clearly label each aliquot with the compound name, concentration, solvent, and
preparation date.

[e]

Store aliquots at -80°C.
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Protocol 2: Preparation of Working Solutions for In Vitro
Assays

Objective: To dilute the high-concentration stock solution into an appropriate sterile medium or

buffer for use in antifungal susceptibility testing (e.g., Minimum Inhibitory Concentration [MIC]

assays).

Materials:

Sterile stock solution of Antifungal Agent 107 in DMSO

Sterile culture medium (e.g., RPMI-1640, Yeast Peptone Dextrose [YPD] broth) or
appropriate assay buffer

Sterile polypropylene tubes and/or 96-well microplates

Calibrated micropipettes and sterile, low-retention filtered pipette tips

Procedure:

Thaw Stock: Remove one aliquot of the stock solution from the -80°C freezer and thaw at
room temperature. Centrifuge briefly to collect the solution at the bottom of the tube.

Intermediate Dilution (Optional): For creating a wide range of concentrations, it may be
necessary to first prepare an intermediate dilution (e.g., 100x the highest final concentration)
in the sterile medium/buffer.

Final Dilution: Perform serial dilutions from the stock or intermediate solution directly in the
assay plate or tubes containing the sterile medium/buffer to achieve the desired final
concentrations.

Solvent Control: It is critical to include a vehicle control in all experiments. This control should
contain the same final concentration of DMSO as the highest concentration of the antifungal
agent tested (typically <0.5% v/v) to assess any solvent-induced effects on fungal growth.

Immediate Use: Use the freshly prepared working solutions immediately to avoid potential
degradation or precipitation in the aqueous medium.
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IV. Visualizations
Experimental Workflow
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Caption: Sterile workflow from reconstitution to experimental use of Antifungal Agent 107.
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Caption: Hypothesized inhibition of the 3-glucan synthesis pathway by Antifungal Agent 107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15559843?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559843?utm_src=pdf-body
https://www.benchchem.com/product/b15559843?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22988812/
https://pubmed.ncbi.nlm.nih.gov/22988812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8877233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8877233/
https://www.researchgate.net/publication/230877940_Burkholdines_from_Burkholderia_ambifaria_Antifungal_Agents_and_Possible_Virulence_Factors
https://www.benchchem.com/product/b15559843#antifungal-agent-107-sterile-handling-and-preparation
https://www.benchchem.com/product/b15559843#antifungal-agent-107-sterile-handling-and-preparation
https://www.benchchem.com/product/b15559843#antifungal-agent-107-sterile-handling-and-preparation
https://www.benchchem.com/product/b15559843#antifungal-agent-107-sterile-handling-and-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15559843?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

